Cas no 1804147-90-7 (2-Bromo-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Bromo-7-difluoromethyl-1H-benzimidazole
• CAS No: 1804147-90-7
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4826247
• Update Time: 2025-06-28

2-Bromo-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5BrF2N2/c9-8-12-5-3-1-2-4(7(10)11)6(5)13-8/h1-3,7H,(H,12,13)
• InChI Key： ZWWYKOBYDDYYDL-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(F)F)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-7-difluoromethyl-1H-benzimidazole

Introduction to 2-Bromo-7-difluoromethyl-1H-benzimidazole (CAS No. 1804147-90-7)

2-Bromo-7-difluoromethyl-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804147-90-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a structural motif renowned for its broad spectrum of biological activities and utility in drug development. The presence of both bromo and difluoromethyl substituents in its molecular framework endows it with unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The benzimidazole core is a fused ring system consisting of a benzene ring and an imidazole ring, which is known to exhibit diverse biological functions. Benzimidazoles are widely recognized for their roles as antiviral, antibacterial, antifungal, and anticancer agents. Among these, compounds containing bromo and difluoromethyl groups have been particularly studied for their enhanced metabolic stability and improved binding affinity to biological targets. The bromo substituent, in particular, provides a reactive site for further functionalization via cross-coupling reactions, while the difluoromethyl group is often incorporated to modulate lipophilicity and metabolic clearance.

In recent years, 2-Bromo-7-difluoromethyl-1H-benzimidazole has been explored as a key building block in the development of novel therapeutic agents. Its structural features make it an excellent candidate for generating derivatives with tailored biological activities. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer progression. The bromine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups at various positions of the benzimidazole scaffold. This flexibility has been leveraged to design compounds with enhanced efficacy against specific disease pathways.

One notable area of research involving 2-Bromo-7-difluoromethyl-1H-benzimidazole is its application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By modifying the benzimidazole core with appropriate substituents, researchers have generated potent inhibitors that selectively target aberrant kinases. The combination of bromo and difluoromethyl groups has been found to improve both potency and selectivity, reducing off-target effects and increasing therapeutic margins.

Another promising application of this compound is in the field of antiviral drug discovery. Benzimidazole derivatives have shown promise as inhibitors of viral enzymes such as proteases and polymerases. The structural rigidity provided by the benzimidazole ring allows for precise interactions with viral targets, while the halogenated substituents enhance binding affinity through hydrophobic interactions and halogen bonding. Recent computational studies have identified 2-Bromo-7-difluoromethyl-1H-benzimidazole as a lead compound for further optimization against emerging viral threats, highlighting its potential as a starting point for antiviral drug candidates.

The synthesis of 2-Bromo-7-difluoromethyl-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the condensation of o-difluorobromobenzaldehyde with guanidine hydrochloride under basic conditions to form the benzimidazole core. Subsequent bromination at the 2-position can be achieved using N-bromosuccinimide (NBS) or other brominating agents under controlled conditions. This methodological approach ensures high yield and purity, making it suitable for industrial-scale production.

The chemical properties of 2-Bromo-7-difluoromethyl-1H-benzimidazole make it a versatile intermediate in medicinal chemistry. Its reactivity towards various coupling reactions allows for the rapid construction of complex molecular architectures. Additionally, its stability under standard storage conditions enhances its practicality as a research chemical. Researchers often exploit its compatibility with green chemistry principles by employing solvent-free reactions or catalytic methods that minimize waste generation.

In conclusion, 2-Bromo-7-difluoromethyl-1H-benzimidazole (CAS No. 1804147-90-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its role as a key intermediate in synthesizing biologically active molecules underscores its importance in modern medicinal research. As our understanding of disease mechanisms continues to evolve, compounds like this will remain instrumental in developing innovative therapeutic strategies.